Phenol, 4-nonyl-, calcium salt

Description

"Phenol, 4-nonyl-, calcium salt," also known as calcium salt nonylphenol, is a chemical compound with uses across various industrial applications . It is derived from nonylphenol, a family of organic compounds featuring a phenol ring attached to a nine-carbon tail . The calcium salt form is created through a reaction involving calcium, enhancing its properties for specific uses .

This compound functions primarily as a dispersant in hydraulic fluids and motor oils . It is also utilized as a heat stabilizer for polyvinyl chloride (PVC) . Nonylphenol compounds, including calcium salt nonylphenol, are employed in the synthesis of industrial and household liquid detergents, constituting a significant portion of nonylphenol demand . Additional applications include lubricant oil additives and phosphite antioxidants for rubber and plastics . Nonylphenols, in general, are used in manufacturing antioxidants, lubricating oil additives, laundry and dish detergents, emulsifiers, and solubilizers .

While 1-Nonyl-4-phenol, a related compound consisting of an n-nonyl group attached to the 4-position of phenol, is used with mixed-metals stabilizers for heat stabilization of plastic and as a starting material for producing phenol resins , other nonylphenol derivatives like overbased calcium salt nonylphenol serve as dispersants . Furthermore, various salts and derivatives of nonylphenol, such as barium salts and sulfides, are recognized for their roles in different industrial processes . These compounds, while beneficial in numerous applications, have also raised environmental concerns due to the potential of nonylphenol to act as an endocrine disruptor .

• CAS No.: 100842-25-9
• Product Name: Phenol, 4-nonyl-, calcium salt
• Molecular Formula: C30H46CaO2
• Molecular Weight: 478.8 g/mol
• IUPAC Name: calcium;4-nonylphenolate
• Standard InChI: InChI=1S/2C15H24O.Ca/c2*1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14;/h2*10-13,16H,2-9H2,1H3;/q;;+2/p-2
• Standard InChIKey: JOTIGIPYKRJFSC-UHFFFAOYSA-L
• SMILES: CCCCCCCCCC1=CC=C(C=C1)[O-].CCCCCCCCCC1=CC=C(C=C1)[O-].[Ca+2]
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)[O-].CCCCCCCCCC1=CC=C(C=C1)[O-].[Ca+2]
• Synonyms: CALCIUMNONYLPHENATE
• PubChem Compound: 21989596
• Last Modified: Jul 17 2023